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Compound of Interest

Compound Name: Gymnoside IX

Cat. No.: B12374592 Get Quote

Gymnoside IX: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Gymnoside IX, a natural

product isolated from the tubers of Gymnadenia conopsea. It details the compound's chemical

structure, physicochemical properties, and the experimental protocols for its isolation and

characterization.

Chemical Structure and Properties
Gymnoside IX is a complex glycoside belonging to the class of glucosyloxybenzyl 2-

isobutylmalates. Its structure was elucidated through extensive spectroscopic analysis,

including FAB-MS, HR-FAB-MS, and 1D and 2D NMR experiments (¹H, ¹³C, HMQC, and

HMBC).

Physicochemical Properties
The key physicochemical properties of Gymnoside IX are summarized in the table below.
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Property Value Source

Molecular Formula C₅₁H₆₄O₂₄ [Morikawa et al., 2006]

Molecular Weight 1061.04 g/mol [1]

Appearance Amorphous powder [Morikawa et al., 2006]

Optical Rotation [α]D²⁴ -49.6 (c 1.0, MeOH) [Morikawa et al., 2006]

CAS Number 898827-00-4 [1]

Spectroscopic Data
High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy were

instrumental in determining the structure of Gymnoside IX.

Table 1: Mass Spectrometry Data for Gymnoside IX [cite: Morikawa et al., 2006]

Ionization Mode Observed m/z Formula

HR-FAB-MS (positive) 1083.3615 [M+Na]⁺ C₅₁H₆₄O₂₄Na

FAB-MS (positive) 1083 [M+Na]⁺

Table 2: ¹³C-NMR Spectroscopic Data for Gymnoside IX (125 MHz, CD₃OD) [cite: Morikawa et

al., 2006]
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Position δc Position δc Position δc

Maloyl moiety Glc' moiety Glc''' moiety

2 77.1 1' 102.4 1''' 102.5

3 47.0 2' 75.1 2''' 75.1

4 172.8 3' 78.0 3''' 78.0

5 25.9 4' 71.6 4''' 71.6

6 43.8 5' 78.0 5''' 78.0

7 23.3 6' 62.8 6''' 62.8

8 23.3 Glc'' moiety
Cinnamoyl

moiety

1-O-CO-CH₂- 67.5 1'' 104.2 1'''' 168.2

4-O-CO-CH₂- 67.5 2'' 74.0 2'''' 120.1

Benzyl

moieties
3'' 75.8 3'''' 147.0

1-O-Ar-CH₂- 132.3 4'' 71.8 Ar-1'''' 135.8

2',6'-O-Ar-

CH₂-
130.9 (each) 5'' 73.1 Ar-2'''',6'''' 129.9 (each)

3',5'-O-Ar-

CH₂-
117.8 (each) 6'' 64.9 Ar-3'''',5'''' 131.5 (each)

4'-O-Ar-CH₂- 159.2 Acetyl moiety Ar-4'''' 131.5

4-O-Ar-CH₂- 132.3 CO 172.5

2''',6'''-O-Ar-

CH₂-
130.9 (each) CH₃ 21.0

3''',5'''-O-Ar-

CH₂-
117.8 (each)

4'''-O-Ar-CH₂- 159.2
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Table 3: ¹H-NMR Spectroscopic Data for Gymnoside IX (500 MHz, CD₃OD) [cite: Morikawa et

al., 2006]
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Position δH (J in Hz)

Maloyl moiety

2-H 4.97 (1H, d, J=10.1)

3-H 2.22 (1H, m)

5-H 1.83 (1H, m)

6-Ha 1.58 (1H, m)

6-Hb 1.48 (1H, m)

7-H₃ 0.89 (3H, d, J=6.7)

8-H₃ 0.87 (3H, d, J=6.7)

Benzyl moieties

1-O-CO-CH₂- 5.12 (1H, d, J=12.2), 5.06 (1H, d, J=12.2)

4-O-CO-CH₂- 5.12 (1H, d, J=12.2), 5.06 (1H, d, J=12.2)

Ar-H 7.32 (4H, d, J=8.5), 7.02 (4H, d, J=8.5)

Glc' and Glc''' moieties

1'-H, 1'''-H 4.88 (2H, d, J=7.3)

Glc'' moiety

1''-H 5.21 (1H, d, J=7.9)

5''-H 5.48 (1H, t, J=9.5)

Cinnamoyl moiety

2''''-H 6.51 (1H, d, J=16.1)

3''''-H 7.70 (1H, d, J=16.1)

Ar-H 7.62 (2H, m), 7.41 (3H, m)

Acetyl moiety

CH₃ 1.99 (3H, s)
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Experimental Protocols
Isolation of Gymnoside IX
The following workflow outlines the isolation of Gymnoside IX from the tubers of Gymnadenia

conopsea.
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Extraction

Fractionation

Purification

Tubers of Gymnadenia conopsea (3.0 kg)

Extraction with MeOH (3 x 5 L, 3h each)

Concentration under reduced pressure

MeOH Extract (480 g)

Suspension in H₂O

Partitioning with n-hexane, EtOAc, and n-BuOH

n-BuOH-soluble fraction (120 g)

Diaion HP-20 column chromatography
(H₂O -> MeOH gradient)

MeOH-eluted fraction (55 g)

Silica gel column chromatography
(CHCl₃-MeOH-H₂O gradient)

Fractions Fr. 1-10

Repeated silica gel and ODS column chromatography
(Fr. 8)

Fr. 8

Final purification by preparative HPLC

Gymnoside IX (25.1 mg)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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